Cas no 1361868-87-2 (2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl)
2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl
-
- Inchi: 1S/C13H6Cl2F3I/c14-10-2-1-3-11(15)12(10)7-4-8(13(16,17)18)6-9(19)5-7/h1-6H
- InChI Key: WXRUOAGTQCBUCX-UHFFFAOYSA-N
- SMILES: IC1=CC(C(F)(F)F)=CC(=C1)C1C(=CC=CC=1Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 301
- XLogP3: 6.3
- Topological Polar Surface Area: 0
2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011008057-1g |
2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl |
1361868-87-2 | 97% | 1g |
1,504.90 USD | 2021-07-05 |
2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl
Introduction to 2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl (CAS No. 1361868-87-2)
2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl, identified by its CAS number 1361868-87-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This biphenyl derivative features a combination of chloro, iodo, and trifluoromethyl substituents, which endow it with distinct reactivity and potential applications in various synthetic pathways.
The molecular structure of 2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl consists of two benzene rings connected by a sigma bond, with substituents strategically placed to enhance its utility in chemical synthesis. The presence of chlorine atoms at the 2 and 6 positions increases the electrophilicity of the aromatic system, making it susceptible to nucleophilic substitution reactions. Additionally, the iodo group at the 5' position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings. The trifluoromethyl group at the 3' position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.
In recent years, 2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl has been explored as a key intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmaceuticals. Its versatility allows for the construction of diverse scaffolds that can be further modified to achieve specific pharmacological effects. For instance, researchers have utilized this compound in the preparation of kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases. The combination of chloro and iodo substituents enables a straightforward introduction of aryl groups via palladium-catalyzed cross-coupling reactions, facilitating the assembly of intricate drug candidates.
The trifluoromethyl group is particularly noteworthy for its impact on metabolic stability and binding affinity. In drug design, trifluoromethylated compounds often exhibit enhanced bioavailability and resistance to metabolic degradation. This property has made 2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl a valuable building block for medicinal chemists seeking to optimize their lead compounds. Recent studies have demonstrated its utility in generating potent antiviral agents by incorporating it into molecules that target viral proteases and polymerases. The ability to fine-tune electronic and steric properties through strategic substitution makes this compound indispensable in modern drug discovery.
The synthesis of 2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl typically involves multi-step organic transformations starting from commercially available biphenyl derivatives. Key steps include halogenation with chlorine and iodine reagents followed by selective trifluoromethylation using appropriate fluorinating agents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Catalytic techniques have been particularly instrumental in improving yields and reducing byproduct formation.
In conclusion, 2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl (CAS No. 1361868-87-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for constructing complex molecules with tailored properties. As research continues to uncover new applications for this versatile intermediate, its importance is likely to grow further, driving innovation across multiple scientific disciplines.
1361868-87-2 (2,6-Dichloro-5'-iodo-3'-trifluoromethyl-biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)